Cas no 954816-59-2 (N-(3-methoxyphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3-methoxyphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954816-59-2
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 5431563
• Update Time: 2025-05-22

N-(3-methoxyphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-1-phenyl-5-propan-2-yltriazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, N-(3-methoxyphenyl)-5-(1-methylethyl)-1-phenyl-
• N-(3-methoxyphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H20N4O2/c1-13(2)18-17(21-22-23(18)15-9-5-4-6-10-15)19(24)20-14-8-7-11-16(12-14)25-3/h4-13H,1-3H3,(H,20,24)
• InChI Key： UNQPUISWECRJTB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C(C)C)=C(C(NC2=CC=CC(OC)=C2)=O)N=N1

Additional information on N-(3-methoxyphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(3-methoxyphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954816-59-2)

The compound N-(3-methoxyphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954816-59-2) is a specialized triazole-based carboxamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core and methoxyphenyl and isopropyl substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for triazole derivatives has surged, driven by their versatility in drug discovery and material science. The 1,2,3-triazole moiety, in particular, is known for its stability and ability to form hydrogen bonds, which are critical for molecular recognition. This compound's carboxamide group further enhances its binding affinity, making it a subject of interest for designing small-molecule inhibitors or modulators. Users searching for "triazole carboxamide applications" or "CAS 954816-59-2 uses" will find this compound relevant to their queries.

From a synthetic chemistry perspective, N-(3-methoxyphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide is often synthesized via click chemistry approaches, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method is favored for its efficiency and high yield, aligning with the growing trend toward green chemistry and sustainable synthesis. Searches for "click chemistry in drug design" or "triazole synthesis methods" often highlight compounds like this as exemplary case studies.

The compound's physicochemical properties, such as solubility, logP, and stability under various conditions, are critical for its practical applications. For instance, its methoxy group contributes to improved lipophilicity, which is advantageous in drug formulation. Researchers exploring "structure-activity relationships (SAR)" or "optimizing drug-like properties" frequently investigate such derivatives to understand how subtle structural changes impact efficacy.

Beyond pharmaceuticals, CAS 954816-59-2 has potential in agrochemical innovation. Triazole derivatives are widely used in fungicides and herbicides due to their ability to disrupt pathogen metabolism. This compound's phenyl and isopropyl groups may offer unique modes of action, making it a candidate for next-generation crop protection agents. Queries like "triazole agrochemicals" or "novel pesticide scaffolds" often lead to discussions about such molecules.

In summary, N-(3-methoxyphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide represents a multifaceted compound with broad applicability. Its relevance to drug discovery, material science, and agrochemical development ensures it remains a focal point for interdisciplinary research. As interest in targeted therapeutics and sustainable chemistry grows, this compound's role is likely to expand, addressing key challenges in modern science.